Ethyl 2-(cyclopropanecarboxamido)-4-methylthiazole-5-carboxylate

• IUPAC Name: ethyl 2-(cyclopropanecarbonylamino)-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C11H14N2O3S/c1-3-16-10(15)8-6(2)12-11(17-8)13-9(14)7-4-5-7/h7H,3-5H2,1-2H3,(H,12,13,14)
• InChI Key: KQQFAAGFKUVOHN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C2CC2)C
• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol

Description

Ethyl 2-(cyclopropanecarboxamido)-4-methylthiazole-5-carboxylate, also known as CCT129202, is a thiazole compound that has been widely studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Scientific Research Applications

Antimicrobial and Antioxidant Applications

• Antimicrobial Activities : Desai et al. (2019) investigated the antimicrobial activities of derivatives of Ethyl 2-amino-4-methylthiazole-5-carboxylate against various strains of bacteria and fungi, highlighting its potential in antimicrobial research (Desai, Bhatt & Joshi, 2019).
• Antioxidant Potential : Raghavendra et al. (2016) synthesized derivatives of Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and evaluated their antioxidant activities, indicating significant potential in antioxidant studies (Raghavendra et al., 2016).

Fluorescent Probes and Detection Applications

• Biothiol Detection : Wang et al. (2017) synthesized a derivative, NL-AC, as a colorimetric and ratiometric fluorescent probe for detecting biothiols, demonstrating its application in biological and analytical chemistry (Wang et al., 2017).
• Selective Detection of Cysteine and Homocysteine : Na et al. (2016) reported the synthesis of ethyl 2-(3-formyl-4-hydroxyphenyl)-4-methylthiazole-5-carboxylate for the rapid and selective detection of cysteine and homocysteine, important for diagnostic purposes (Na et al., 2016).

Organic Chemistry and Synthesis Applications

• Synthesis of Heterocycles : Cheng et al. (2016) described a general approach to synthesize 2-substituted ethyl 5-aminothiazole-4-carboxylates, showcasing the compound's role in developing new heterocycles (Cheng et al., 2016).
• Catalytic Applications : Zhu et al. (2003) utilized ethyl 2-methyl-2,3-butadienoate, a related compound, in catalytic annulation processes, demonstrating its utility in complex organic syntheses (Zhu, Lan & Kwon, 2003).

Pharmacological Research

• Antitumor Activity : El-Subbagh et al. (1999) synthesized ethyl 2‐substituted‐aminothiazole‐4‐carboxylate analogs and tested them for antitumor activity, revealing potential in cancer research (El-Subbagh, Abadi & Lehmann, 1999).